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Compound of Interest

Compound Name: Caricotamide

CAS No.: 64881-21-6

Cat. No.: B1219339

Get Quote

Product: Caricotamide (EP-0152R) Primary Role: Synthetic Co-substrate / Allosteric Activator

for NQO2 Clinical Application: Component of the binary therapeutic system "Prolarix"

(Caricotamide + Tretazicar)

Part 1: Executive Summary & Core Mechanism
Caricotamide (also known as EP-0152R) is not a standalone cytotoxic agent. It is a synthetic

co-substrate designed to activate NRH:quinone oxidoreductase 2 (NQO2). Unlike its homolog

NQO1, the enzyme NQO2 is catalytically inefficient with cellular cofactors like NADH or

NADPH.[1][2] It requires a specific synthetic cofactor—Caricotamide—to become active.

When Caricotamide binds to NQO2, it enables the enzyme to reduce the prodrug Tretazicar

(CB1954) into a potent bifunctional alkylating agent (5-(aziridin-1-yl)-4-hydroxylamino-2-

nitrobenzamide). This agent forms DNA interstrand cross-links, triggering apoptosis in a

mechanism independent of p53 status.

The "Binary Switch" Concept
OFF State: Tretazicar alone
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Non-toxic (poor substrate for endogenous enzymes).

ON State: Tretazicar + Caricotamide

Rapid reduction by NQO2

Cytotoxic DNA Cross-linking.

Part 2: Comparative Analysis by Cancer Type
This section evaluates the performance of the Caricotamide/Tretazicar regimen against

Standard of Care (SoC) alternatives, stratified by NQO2 expression profiles.

Hepatocellular Carcinoma (HCC)
Rationale: NQO2 is significantly overexpressed in HCC tissue compared to normal liver

parenchyma, providing a therapeutic window for selective toxicity.
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Feature
Caricotamide +
Tretazicar (Prolarix)

Sorafenib
(Standard of Care)

Comparative
Insight

Mechanism

DNA Cross-linking:

Irreversible DNA

damage via NQO2

activation.

Kinase Inhibition:

Multi-kinase inhibitor

(VEGFR, PDGFR,

RAF).

Caricotamide

bypasses kinase

resistance

mechanisms; useful in

TKI-refractory cases.

Selectivity

Enzyme-Directed:

Toxicity limited to

NQO2+ cells.

Pathway-Directed:

Systemic

angiogenesis

inhibition.

Caricotamide

theoretically offers

lower systemic toxicity

(e.g., less Hand-Foot

Syndrome).

Biomarker

NQO2 Protein Level:

High expression

correlates with

efficacy.

None: No validated

predictive biomarker

for Sorafenib.

NQO2 screening

allows for patient

stratification

(Personalized

Medicine).

Efficacy (Preclinical)

IC50 < 1 µM in NQO2-

transfected HepG2

cells.

IC50 ~ 2–5 µM in

HepG2 cells.

Caricotamide confers

~10-100x sensitization

to Tretazicar in high-

NQO2 models.

Ovarian Cancer
Rationale: NQO2 activity is reportedly higher in ovarian metastases than in primary tumors or

normal tissue.
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Feature
Caricotamide +
Tretazicar

Carboplatin /
Paclitaxel

Comparative
Insight

Resistance Profile

p53 Independent:

Effective in p53-

mutant cells.

p53 Dependent:

Platinum resistance

often linked to

p53/DNA repair.

Caricotamide offers a

salvage option for

Platinum-Resistant

Ovarian Cancer

(PROC).

Administration

Binary IV Infusion:

Sequential or co-

administration.

Systemic IV: Standard

cycling.

The binary nature

requires precise

timing to ensure co-

substrate availability.

Toxicity

Low

Myelosuppression:

Targeted activation

reduces marrow

exposure.

High

Myelosuppression:

Dose-limiting

neutropenia/anemia.

Potential for better

quality of life in

palliative settings.

Colorectal Cancer (CRC)
Rationale: Moderate-to-high NQO2 expression in CRC cell lines (e.g., HT-29, HCT116).

Performance: In NQO2-knockout HCT116 models, Tretazicar cytotoxicity is abolished. Re-

introduction of NQO2 and addition of Caricotamide restores cytotoxicity, confirming the

absolute requirement for the co-substrate.

Comparison: Unlike 5-FU (antimetabolite), the Caricotamide system does not rely on cell

cycling speed alone but on enzyme abundance, potentially targeting slow-cycling tumor

initiating cells if they express NQO2.

Part 3: Mechanism of Action Visualization
The following diagram illustrates the obligate role of Caricotamide in the bioactivation pathway.
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Caption: Caricotamide binds latent NQO2, enabling the reduction of Tretazicar to a cytotoxic

DNA cross-linker.

Part 4: Experimental Protocols
Protocol 1: NQO2 Enzymatic Activity Assay
Purpose: To quantify NQO2 activity in tumor lysates using Caricotamide as the specific co-

substrate.

Preparation:

Lysis Buffer: 50 mM Tris-HCl (pH 7.5), 2 mM EDTA, 0.1% Triton X-100, Protease Inhibitor

Cocktail.

Substrates: Caricotamide (100 µM stock), Dichlorophenolindophenol (DCPIP - Electron

Acceptor).

Lysate Extraction:

Homogenize 50 mg tumor tissue or
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cells in 500 µL cold lysis buffer.

Centrifuge at 14,000 x g for 15 min at 4°C. Collect supernatant.

Kinetic Assay:

In a quartz cuvette, mix:

800 µL Reaction Buffer (50 mM Tris-HCl, pH 7.5, 0.1% BSA).

100 µL Caricotamide (Final: 100 µM).

50 µL DCPIP (Final: 40 µM).

Initiate reaction with 50 µL Tumor Lysate.

Measurement:

Monitor absorbance decrease at 600 nm (reduction of DCPIP) for 2 minutes.

Control: Run a parallel blank with Dicoumarol (NQO1 inhibitor) to ensure specificity,

although Caricotamide is highly selective for NQO2.

Calculation: Activity (nmol/min/mg) =

.

Protocol 2: In Vitro Cytotoxicity Potentiation Assay
Purpose: To demonstrate the "Fold-Potentiation" of Tretazicar by Caricotamide.

Cell Seeding:

Seed HepG2 (High NQO2) and H596 (Low NQO2) cells in 96-well plates (3,000

cells/well). Incubate 24h.

Drug Treatment (Matrix Design):

Group A (Control): Vehicle only.
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Group B (Prodrug Only): Tretazicar serial dilution (0.1 µM – 100 µM).

Group C (Co-substrate Only): Caricotamide fixed dose (50 µM). Verify non-toxicity.

Group D (Combination): Tretazicar serial dilution + Caricotamide (50 µM).

Incubation:

Expose cells for 4 hours (pulse) or 72 hours (continuous). Pulse treatment mimics clinical

pharmacokinetics.

Readout:

Perform CellTiter-Glo (ATP) or MTT assay.

Analysis:

Calculate IC50 for Tretazicar alone vs. Combination.

Potentiation Factor =

.

Success Criteria: Factor > 10 in NQO2+ cells; Factor ~ 1 in NQO2- cells.

Part 5: Experimental Workflow Diagram
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Caption: Workflow for validating Caricotamide sensitivity in preclinical models.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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